Cas no 72822-12-9 (1-(2-methylphenyl)-4-(2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}ethyl)piperazine)

• Product Name: 1-(2-methylphenyl)-4-(2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}ethyl)piperazine
• CAS No: 72822-12-9
• MF: C₁₉H₂₇N₅
• MW: 325.45118355751
• CID: 59385
• PubChem ID: 3033538
• Update Time: 2025-10-30

1-(2-methylphenyl)-4-(2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Dapiprazole
• 3-[2-[4-(2-Methylphenyl)piperazin-1-yl]ethyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,5-a]pyridine
• 3-[2-[4-(2-methylphenyl)piperazin-1-yl]ethyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• 3-[2-(4-o-tolyl-piperazin-1-yl)-ethyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• 5,6,7,8-tetrahydro-3-[2-(4-o-tolyl-1-piperazin)ethyl]-1,2,4-triazolo[4,3-a]pyridine
• Dapiprazol
• Dapiprazol [German]
• Dapiprazole [INN]
• dapiprazolum
• Dapirazol
• Dapirazolum
• Glamidolo
• Reversil
• Rev-Eyes
• 1-(2-methylphenyl)-4-(2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}ethyl)piperazine
• Dapiprazole (INN)
• 3-(2-(4-(2-methylphenyl)piperazin-1-yl)ethyl)-5,6,7,8-tetrahydro(1,2,4)triazolo(4,3-a)pyridine
• DAPIPRAZOLE [WHO-DD]
• 5,6,7,8-TETRAHYDRO-3-(2-(4-(2-METHYLPHENYL)-1-PIPERAZINYL)ETHYL)-1,2,4-TRIAZOLO(4,3-A)PYRIDINE
• CHEBI:51066
• 3-(2-(4-(o-Tolyl)piperazin-1-yl)ethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• GTPL7155
• Dapirazolum (INN-Latin)
• Dapirazolum [INN-Latin]
• CS-0017462
• 72822-12-9
• NS00009661
• DB00298
• CHEMBL1201216
• 1-(2-methylphenyl)-4-(2-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)piperazine
• Dapirazol (INN-Spanish)
• UNII-5RNZ8GJO7K
• 3-(2-(4-o-tolylpiperazin-1-yl)ethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• 72822-12-9 (free base)
• 5,6,7,8-Tetrahydro-3-(2-(4-(o-tolyl)-1-piperazinyl)ethyl)-s-triazolo(4,3-a)pyridine
• D07775
• EN300-18563892
• L000681
• Q901963
• DTXCID90145631
• DAPIPRAZOLE [MI]
• Remydrial
• HY-A0142
• SCHEMBL152543
• 1,2,4-Triazolo(4,3-a)pyridine, 5,6,7,8-tetrahydro-3-(2-(4-(2-methylphenyl)-1-piperazinyl)ethyl)-
• 3-{2-[4-(2-methylphenyl)piperazin-1-yl]ethyl}-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine
• Dapirazol [INN-Spanish]
• dapiprazolo
• NCGC00262927-03
• 5,6,7,8-TETRAHYDRO-3-(2-(4-O-TOLYL-1-PIPERAZINYL)ETHYL))-S-TRIAZOLO(4,3-A)PYRIDINE
• S01EX02
• 5RNZ8GJO7K
• AKOS024463973
• DAPIPRAZOLE [VANDF]
• FT-0603131
• DTXSID90223140
• BRD-K33133047-001-01-8
• DB-055682

• Inchi： 1S/C19H27N5/c1-16-6-2-3-7-17(16)23-14-12-22(13-15-23)11-9-19-21-20-18-8-4-5-10-24(18)19/h2-3,6-7H,4-5,8-15H2,1H3
• InChI Key： RFWZESUMWJKKRN-UHFFFAOYSA-N
• SMILES： N1(CCC2=NN=C3CCCCN23)CCN(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 325.22700
• Monoisotopic Mass: 325.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 37.2A^2

Experimental Properties

• Density: 1.22
• Melting Point: 158-160°
• Boiling Point: 538.9 oC at 760 mmHg
• Flash Point: 279.7 oC
• Refractive Index: 1.658
• PSA: 37.19000
• LogP: 2.29040

Additional information on 1-(2-methylphenyl)-4-(2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}ethyl)piperazine

Recent Advances in the Study of 1-(2-methylphenyl)-4-(2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}ethyl)piperazine (CAS: 72822-12-9)

In recent years, the compound 1-(2-methylphenyl)-4-(2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}ethyl)piperazine (CAS: 72822-12-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridine and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following report synthesizes the latest findings on this compound, focusing on its pharmacological properties, mechanism of action, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 72822-12-9 derivatives to enhance their binding affinity for serotonin and dopamine receptors. The research team employed a combination of computational modeling and in vitro assays to identify key structural modifications that improve selectivity and reduce off-target effects. Their findings suggest that subtle changes to the triazolopyridine ring can significantly alter the compound's pharmacokinetic profile, making it a viable candidate for further preclinical development.

Another groundbreaking study, featured in Nature Chemical Biology (2024), investigated the neuroprotective effects of 72822-12-9 in models of neurodegenerative diseases. Using advanced imaging techniques and behavioral assays, researchers demonstrated that the compound exhibits potent anti-inflammatory and antioxidant properties, which contribute to its neuroprotective efficacy. These results highlight the potential of 72822-12-9 as a therapeutic agent for conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its CNS applications, recent research has also explored the anticancer potential of 72822-12-9. A study in Cancer Research (2024) revealed that the compound inhibits the proliferation of certain cancer cell lines by targeting specific signaling pathways involved in cell cycle regulation. The researchers noted that the compound's unique structure allows it to penetrate the blood-brain barrier, making it particularly effective against brain tumors. These findings open new avenues for the development of targeted therapies for glioblastoma and other CNS malignancies.

Despite these promising developments, challenges remain in the clinical translation of 72822-12-9. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on the development of prodrug formulations and nanoparticle-based delivery systems to overcome these limitations. The integration of multi-omics approaches and artificial intelligence in drug design is also expected to accelerate the optimization of 72822-12-9 and its derivatives.

In conclusion, the compound 1-(2-methylphenyl)-4-(2-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}ethyl)piperazine (CAS: 72822-12-9) represents a promising scaffold for the development of novel therapeutics in CNS disorders and oncology. The latest research underscores its multifaceted pharmacological properties and highlights the need for continued investigation to fully realize its therapeutic potential. As the field advances, interdisciplinary collaborations and innovative technologies will play a pivotal role in translating these discoveries into clinical applications.